1-(3-Amino-4-methylpiperidin-1-YL)but-2-EN-1-one

Specification

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: (E)-1-(3-amino-4-methylpiperidin-1-yl)but-2-en-1-one
• Standard InChI: InChI=1S/C10H18N2O/c1-3-4-10(13)12-6-5-8(2)9(11)7-12/h3-4,8-9H,5-7,11H2,1-2H3/b4-3+
• Standard InChI Key: QMLKXFWVGVKLJN-ONEGZZNKSA-N
• Isomeric SMILES: C/C=C/C(=O)N1CCC(C(C1)N)C
• Canonical SMILES: CC=CC(=O)N1CCC(C(C1)N)C

Introduction

1-(3-Amino-4-methylpiperidin-1-YL)but-2-EN-1-one is a chemical compound with the molecular formula C₁₀H₁₈N₂O and a molecular weight of 182.26 g/mol. It is identified by the CAS number 1344826-88-5 and is also known by other synonyms such as CS-0279190 and EN300-375417.

Synthesis and Applications

While specific synthesis methods for 1-(3-Amino-4-methylpiperidin-1-YL)but-2-EN-1-one are not detailed in the available literature, compounds of this nature are typically synthesized through reactions involving piperidine derivatives and appropriate alkenyl or alkynyl precursors. The applications of such compounds can vary widely, often being explored in pharmaceutical research due to their potential biological activity.

Availability and Handling

This compound is available from chemical suppliers, with purity and quantity options varying depending on the vendor. Storage and shipping conditions should be handled according to standard chemical safety protocols.

Vendor Information Table

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Research Findings and Future Directions

Research on 1-(3-Amino-4-methylpiperidin-1-YL)but-2-EN-1-one is limited, but compounds with similar structures have shown potential in various biological assays. Further studies are needed to explore its specific pharmacological properties and potential applications.